tert-butyl 7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: tert-butyl 7-fluoro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C14H18FNO2/c1-14(2,3)18-13(17)16-7-6-10-4-5-12(15)8-11(10)9-16/h4-5,8H,6-7,9H2,1-3H3
• InChI Key: GYNUYGOCNSZGNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=C(C=C2)F
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

Tert-butyl 7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicinal chemistry. This compound is a derivative of isoquinoline, which is a heterocyclic aromatic compound that has been widely used in the development of various drugs. In

Scientific Research Applications

Antibacterial Agents

Tert-butyl 7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate, and its derivatives, have been extensively studied for their antibacterial properties. For instance, compounds like 7-substituted-1-tert-butyl-6-fluoroquinolone-3-carboxylic acids and 7-substituted-1-tert-butyl-6-fluoro-1,8-naphthyridine-3-carboxylic acids have shown significant antibacterial activities. These compounds have been tested for both in vitro and in vivo effectiveness against various bacterial strains. The compound BMY 40062, a derivative of this class, exhibits favorable properties in terms of microbiological activity, low toxicity, and pharmacokinetic profile, making it suitable for clinical evaluation (Bouzard et al., 1989).

Chemical Synthesis and Transformations

The compound has also been used as a reagent in chemical synthesis. For example, 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) serves as a tert-butoxycarbonylation reagent for acidic substrates like phenols, aromatic and aliphatic amine hydrochlorides, and aromatic carboxylic acids. This use demonstrates its versatility in chemoselective reactions, providing high yield under mild conditions (Saito et al., 2006).

Mycobacterium Tuberculosis Research

Another critical application of derivatives of tert-butyl 7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate is in the research and treatment of Mycobacterium tuberculosis. New fluoroquinolones derived from this compound have shown promising results against fluoroquinolone-resistant strains of Mycobacterium tuberculosis. This highlights the potential of these compounds in developing new treatments for tuberculosis (Guerrini et al., 2013).

Synthesis of Heterocyclic Compounds

Derivatives of tert-butyl 7-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate are also instrumental in synthesizing various heterocyclic compounds. These synthetic routes offer novel methods for producing compounds that could have potential pharmaceutical applications. This includes the creation of compounds like chromene derivatives, which are significant in medicinal chemistry (Li et al., 2013).